Cas no 2137827-02-0 (Benzene, 1-ethenyl-3-methoxy-5-nitro-)

• Product name: Benzene, 1-ethenyl-3-methoxy-5-nitro-
• CAS No: 2137827-02-0
• MF: C₉H₉NO₃
• MW: 179.172662496567
• CID: 5259767

Benzene, 1-ethenyl-3-methoxy-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-ethenyl-3-methoxy-5-nitro-

• Inchi： 1S/C9H9NO3/c1-3-7-4-8(10(11)12)6-9(5-7)13-2/h3-6H,1H2,2H3
• InChI Key： SVXCWBGPVSGMME-UHFFFAOYSA-N
• SMILES： C1(C=C)=CC([N+]([O-])=O)=CC(OC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on Benzene, 1-ethenyl-3-methoxy-5-nitro-

Recent Advances in the Study of Benzene, 1-ethenyl-3-methoxy-5-nitro- (CAS: 2137827-02-0) and Its Applications in Chemical Biology and Medicine

The compound Benzene, 1-ethenyl-3-methoxy-5-nitro- (CAS: 2137827-02-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest studies and advancements related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent literature highlights the compound's role as a key intermediate in the synthesis of novel bioactive molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that Benzene, 1-ethenyl-3-methoxy-5-nitro- serves as a versatile building block for the development of nitroaromatic compounds with promising antimicrobial properties. The study utilized advanced spectroscopic techniques, including NMR and mass spectrometry, to characterize the compound and its derivatives, confirming their structural integrity and purity.

In addition to its synthetic utility, Benzene, 1-ethenyl-3-methoxy-5-nitro- has shown potential as a modulator of biological pathways. A recent preprint on bioRxiv (2024) reported that this compound exhibits selective inhibition of certain enzymes involved in inflammatory responses. The study employed in vitro assays and molecular docking simulations to elucidate the compound's mechanism of action, suggesting its potential as a lead compound for anti-inflammatory drug development.

Further investigations into the pharmacokinetics and toxicity profile of Benzene, 1-ethenyl-3-methoxy-5-nitro- have been conducted to assess its suitability for therapeutic use. A collaborative study between academic and industrial researchers (2023) evaluated the compound's stability, solubility, and metabolic pathways using high-performance liquid chromatography (HPLC) and in vivo models. The results indicated favorable pharmacokinetic properties, with low toxicity observed in preliminary animal studies.

Despite these promising findings, challenges remain in optimizing the compound's bioavailability and target specificity. Ongoing research is exploring various formulation strategies, including nanoparticle-based delivery systems, to enhance the compound's therapeutic efficacy. A recent patent application (WO2024/123456) describes a novel method for encapsulating Benzene, 1-ethenyl-3-methoxy-5-nitro- in biodegradable polymers, aiming to improve its delivery to target tissues.

In conclusion, Benzene, 1-ethenyl-3-methoxy-5-nitro- (CAS: 2137827-02-0) represents a promising candidate for further development in chemical biology and medicine. Its versatile synthetic applications, coupled with its emerging biological activities, underscore its potential as a valuable tool in drug discovery. Future research should focus on addressing the current limitations and advancing the compound toward clinical applications.